Cas no 801210-95-7 (Valeramide, 2-amino-4-methyl-N-(4-methylcyclohexyl)-, L-trans- (8CI))

• Product Name: Valeramide, 2-amino-4-methyl-N-(4-methylcyclohexyl)-, L-trans- (8CI)
• CAS No: 801210-95-7
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 712880
• Update Time: 2023-03-29

Valeramide, 2-amino-4-methyl-N-(4-methylcyclohexyl)-, L-trans- (8CI) Chemical and Physical Properties

Names and Identifiers

• Valeramide,2-amino-4-methyl-N-(4-methylcyclohexyl)-, L-trans- (8CI)
• Valeramide, 2-amino-4-methyl-N-(4-methylcyclohexyl)-, L-trans- (8CI)

• Inchi： 1S/C13H26N2O/c1-9(2)8-12(14)13(16)15-11-6-4-10(3)5-7-11/h9-12H,4-8,14H2,1-3H3,(H,15,16)/t10-,11-,12?
• InChI Key： PGGODJNLAFNPEA-FQVSMOOPSA-N
• SMILES： C(N[C@@H]1CC[C@@H](C)CC1)(=O)C(N)CC(C)C

Computed Properties

• Exact Mass: 226.205
• Monoisotopic Mass: 226.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2